Cas no 2191062-40-3 (N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide)

• Product Name: N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide
• CAS No: 2191062-40-3
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5409697
• PubChem ID: 132317570
• Update Time: 2025-10-28

N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,1-Dioxido-2-isothiazolidinyl)ethyl]-N-methyl-2-propenamide
• 2191062-40-3
• AKOS034007510
• Z2738285194
• EN300-6702274
• N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide
• N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide

• Inchi： 1S/C9H16N2O3S/c1-3-9(12)10(2)6-7-11-5-4-8-15(11,13)14/h3H,1,4-8H2,2H3
• InChI Key： UXIKBAJXMDISNJ-UHFFFAOYSA-N
• SMILES： S1(CCCN1CCN(C(C=C)=O)C)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.4±47.0 °C(Predicted)
• pka: -0.95±0.70(Predicted)

Additional information on N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide

N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide: A Comprehensive Overview

The compound CAS No. 2191062-40-3, also known as N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide, is a specialized organic compound with unique chemical properties and potential applications in various fields. This compound has garnered attention in recent years due to its structural complexity and promising biological activity. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings.

N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide is characterized by its thiazolidine ring system, which is a five-membered heterocyclic structure containing sulfur and oxygen atoms. The presence of this ring contributes significantly to the compound's stability and reactivity. The molecule also features an amide group and a methyl substituent, which further enhance its functional versatility. Recent studies have highlighted the potential of this compound in drug discovery and material science due to its ability to interact with biological systems in a controlled manner.

The synthesis of CAS No. 2191062-40-3 involves a multi-step process that typically begins with the preparation of the thiazolidine ring. This is followed by functionalization steps to introduce the amide and methyl groups. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of the compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the synthesized product.

In terms of applications, N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide has shown promise in the pharmaceutical industry as a potential drug candidate. Its ability to modulate specific biological pathways makes it a valuable tool in the development of therapeutic agents for conditions such as inflammation, neurodegenerative diseases, and cancer. Recent research has focused on understanding the compound's pharmacokinetics and toxicity profile to assess its suitability for clinical use.

Beyond pharmaceutical applications, this compound has also been investigated for its role in material science. Its unique chemical properties make it a candidate for use in advanced materials such as polymers and coatings. Researchers have explored its ability to act as a building block for constructing complex molecular architectures with tailored properties.

The latest studies on CAS No. 2191062-40-3 have employed cutting-edge techniques such as computational modeling and machine learning to predict its behavior in different environments. These approaches have provided valuable insights into the compound's interactions with biological systems and its potential for optimization in various applications.

In conclusion, N-[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)ethyl]-N-methylprop-2-enamide is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in drug discovery, material science, and beyond. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.